Cas no 1311316-20-7 (3-bromo-1-(3-fluorophenyl)piperidin-2-one)

• Product Name: 3-bromo-1-(3-fluorophenyl)piperidin-2-one
• CAS No: 1311316-20-7
• MF: C₁₁H₁₁BrFNO
• MW: 272.113545656204
• CID: 4587712
• Update Time: 2025-06-15

3-bromo-1-(3-fluorophenyl)piperidin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-bromo-1-(3-fluorophenyl)piperidin-2-one
• 2-Piperidinone, 3-bromo-1-(3-fluorophenyl)-

• Inchi： 1S/C11H11BrFNO/c12-10-5-2-6-14(11(10)15)9-4-1-3-8(13)7-9/h1,3-4,7,10H,2,5-6H2
• InChI Key： LQTPDMRRADKQOM-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC(F)=C2)CCCC(Br)C1=O

Computed Properties

• Exact Mass: 271.001
• Monoisotopic Mass: 271.001
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3A^2

Additional information on 3-bromo-1-(3-fluorophenyl)piperidin-2-one

Comprehensive Overview of 3-bromo-1-(3-fluorophenyl)piperidin-2-one (CAS No. 1311316-20-7)

3-bromo-1-(3-fluorophenyl)piperidin-2-one (CAS No. 1311316-20-7) is a brominated piperidinone derivative with significant potential in pharmaceutical and chemical research. This compound, characterized by its unique 3-fluorophenyl and bromo substituents, has garnered attention due to its structural versatility and applications in drug discovery. Researchers are increasingly exploring its role as a building block for heterocyclic compounds, particularly in the development of central nervous system (CNS) targeting molecules and enzyme inhibitors.

The molecular structure of 3-bromo-1-(3-fluorophenyl)piperidin-2-one features a piperidin-2-one core, which is a common scaffold in bioactive molecules. The presence of both bromine and fluorine atoms enhances its reactivity, making it valuable for cross-coupling reactions and medicinal chemistry applications. Recent studies highlight its potential in modulating G-protein-coupled receptors (GPCRs), a hot topic in neurodegenerative disease research.

In the context of current trends, 3-bromo-1-(3-fluorophenyl)piperidin-2-one aligns with the growing demand for fluorinated pharmaceuticals. Fluorination is a key strategy to improve drug metabolic stability and bioavailability, as seen in blockbuster drugs like fluoxetine and voriconazole. This compound’s 3-fluorophenyl group contributes to its lipophilicity, a property often optimized in CNS drug design.

Synthetic routes to 3-bromo-1-(3-fluorophenyl)piperidin-2-one typically involve N-alkylation of piperidinone precursors followed by electrophilic bromination. Researchers frequently discuss its purification via column chromatography or recrystallization—common techniques in organic synthesis. Analytical characterization using NMR spectroscopy and mass spectrometry confirms its high purity, a critical factor for reproducibility in high-throughput screening assays.

From an industrial perspective, scalability of 3-bromo-1-(3-fluorophenyl)piperidin-2-one synthesis is a frequent query among chemists. Optimizing atom economy and minimizing hazardous byproducts are priorities, reflecting the pharmaceutical industry’s shift toward green chemistry principles. This compound’s stability under ambient conditions also makes it practical for long-term storage, a practical consideration for research laboratories.

Emerging applications of 3-bromo-1-(3-fluorophenyl)piperidin-2-one include its use in proteolysis-targeting chimeras (PROTACs), a revolutionary approach in targeted protein degradation. Its bromo moiety serves as an attachment point for linker molecules, enabling the design of bifunctional degraders—a trending topic in cancer therapeutics.

Safety data for CAS No. 1311316-20-7 emphasizes standard laboratory precautions, including the use of personal protective equipment (PPE). While not classified as highly toxic, its brominated nature warrants proper ventilation during handling, aligning with broader discussions about chemical safety protocols in research settings.

In summary, 3-bromo-1-(3-fluorophenyl)piperidin-2-one represents a multifaceted compound bridging medicinal chemistry and organic synthesis. Its relevance to GPCR modulation, fluorinated drug development, and PROTAC technology positions it at the forefront of contemporary research, answering frequent search queries about piperidinone derivatives and their applications.